molecular formula C7H8O2S B1630688 Methyl benzenesulfinate CAS No. 670-98-4

Methyl benzenesulfinate

Cat. No. B1630688
CAS RN: 670-98-4
M. Wt: 156.2 g/mol
InChI Key: PSNSVDSRLUYDKF-UHFFFAOYSA-N
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Description

Methyl benzenesulfinate is an ester of aromatic sulfinic acid . It has a molecular weight of 156.20 .


Synthesis Analysis

Methyl benzenesulfinate can be synthesized from diphenyl disulfide, chloroform, and methanol . The reaction is carried out at the reflux temperature, and lead tetraacetate is added during the process . After the reaction, the mixture is cooled to room temperature, and water is added to decompose any excess lead tetraacetate . The yield of methyl benzenesulfinate is 62-68% .


Molecular Structure Analysis

The molecular formula of Methyl benzenesulfinate is C7H8O2S . The SMILES string representation is COS(=O)c1ccccc1 .


Chemical Reactions Analysis

Methyl benzenesulfinate reacts smoothly with thionyl chloride at room temperature to afford sulfinyl chloride and methyl chlorosulfonate .


Physical And Chemical Properties Analysis

Methyl benzenesulfinate has a boiling point of 79-83 °C/0.3 mmHg (lit.) and a density of 1.194 g/mL at 25 °C (lit.) . Its refractive index is n20/D 1.546 (lit.) .

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of Methyl benzenesulfinate, focusing on six unique fields:

Organic Synthesis

Methyl benzenesulfinate is widely used in organic synthesis as a reagent. It reacts with various compounds to form sulfinyl chlorides and methyl chlorosulfonates . These reactions are crucial in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Synthesis of Symmetrical Disulfides

One of the notable applications of methyl benzenesulfinate is in the synthesis of symmetrical disulfides . Disulfides are important in various chemical processes, including the stabilization of protein structures and the formation of certain polymers.

Catalysis

Methyl benzenesulfinate can act as a catalyst in certain chemical reactions. Its ability to facilitate the formation of sulfinyl chlorides makes it valuable in catalytic processes where these intermediates are required .

Pharmaceutical Research

In pharmaceutical research, methyl benzenesulfinate is used to synthesize intermediates for drug development. Its reactivity with thionyl chloride to produce sulfinyl chlorides is particularly useful in creating compounds with potential therapeutic applications .

Material Science

Methyl benzenesulfinate is employed in material science for the modification of surfaces and the synthesis of new materials. Its ability to form stable sulfinyl groups makes it useful in creating materials with specific chemical properties .

Analytical Chemistry

In analytical chemistry, methyl benzenesulfinate is used as a reagent for the detection and quantification of certain compounds. Its reactivity with various chemicals allows it to be used in assays and other analytical techniques .

Safety and Hazards

Methyl benzenesulfinate is combustible and causes skin irritation and serious eye irritation . It may also cause respiratory irritation . It should be handled with care, avoiding contact with skin and eyes, and used only in well-ventilated areas .

Mechanism of Action

Target of Action

Methyl benzenesulfinate is an ester of aromatic sulfinic acid . It is known to react with thionyl chloride at room temperature . The primary targets of Methyl benzenesulfinate are therefore molecules that can undergo reactions with sulfinic acids, such as thionyl chloride .

Mode of Action

Methyl benzenesulfinate interacts with its targets through chemical reactions. For instance, it reacts smoothly with thionyl chloride at room temperature to afford sulfinyl chloride and methyl chlorosulfonate . This reaction is a key part of the compound’s mode of action.

Biochemical Pathways

It is known that sulfinic acids play a role in various chemical reactions, including the sulfonation of benzene . In this reaction, sulfur trioxide and fuming sulfuric acid are added to benzene to produce benzenesulfonic acid . The reaction is reversed by adding hot aqueous acid to benzenesulfonic acid to produce benzene .

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Methyl benzenesulfinate is currently limited. It is known that the compound has a high gi absorption and is bbb permeant . Its Log Kp (skin permeation) is -6.59 cm/s .

Result of Action

The result of Methyl benzenesulfinate’s action depends on the specific reactions it undergoes. For example, when it reacts with thionyl chloride, the products are sulfinyl chloride and methyl chlorosulfonate . These products can then participate in further reactions, leading to various molecular and cellular effects.

Action Environment

The action of Methyl benzenesulfinate can be influenced by various environmental factors. For instance, the reaction with thionyl chloride occurs smoothly at room temperature , suggesting that temperature is a key factor in this reaction. Other factors, such as the presence of other chemicals and the pH of the environment, may also influence the compound’s action, efficacy, and stability.

properties

IUPAC Name

methyl benzenesulfinate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8O2S/c1-9-10(8)7-5-3-2-4-6-7/h2-6H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PSNSVDSRLUYDKF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COS(=O)C1=CC=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00985823
Record name Methyl benzenesulfinate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00985823
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

156.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl benzenesulfinate

CAS RN

670-98-4
Record name Methyl benzenesulfinate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00985823
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name METHYL BENZENESULFINATE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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